molecular formula C10H14O2P+ B1610019 (4-Phenylbutyl)phosphinic acid CAS No. 86552-32-1

(4-Phenylbutyl)phosphinic acid

Cat. No. B1610019
CAS RN: 86552-32-1
M. Wt: 197.19 g/mol
InChI Key: PWXZGIVKGZBIBK-UHFFFAOYSA-O
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Description

(4-Phenylbutyl)phosphinic acid is a useful research compound. Its molecular formula is C10H14O2P+ and its molecular weight is 197.19 g/mol. The purity is usually 95%.
The exact mass of the compound (4-Phenylbutyl)phosphinic acid is unknown and the complexity rating of the compound is unknown. The United Nations designated GHS hazard class pictogram is Corrosive;Health Hazard, and the GHS signal word is DangerThe storage condition is unknown. Please store according to label instructions upon receipt of goods.
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properties

CAS RN

86552-32-1

Product Name

(4-Phenylbutyl)phosphinic acid

Molecular Formula

C10H14O2P+

Molecular Weight

197.19 g/mol

IUPAC Name

hydroxy-oxo-(4-phenylbutyl)phosphanium

InChI

InChI=1S/C10H13O2P/c11-13(12)9-5-4-8-10-6-2-1-3-7-10/h1-3,6-7H,4-5,8-9H2/p+1

InChI Key

PWXZGIVKGZBIBK-UHFFFAOYSA-O

SMILES

C1=CC=C(C=C1)CCCC[P+](=O)O

Canonical SMILES

C1=CC=C(C=C1)CCCC[P+](=O)O

Other CAS RN

86552-32-1

Pictograms

Corrosive; Health Hazard

Origin of Product

United States

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